Cas no 755730-01-9 (1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine)

• Product Name: 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine
• CAS No: 755730-01-9
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5043053
• Update Time: 2025-10-30

1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-butyl)cyclohexyl)pyrrolidin-3-amine
• 1-(4-tert-butylcyclohexyl)pyrrolidin-3-amine
• 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine

• Inchi： 1S/C14H28N2/c1-14(2,3)11-4-6-13(7-5-11)16-9-8-12(15)10-16/h11-13H,4-10,15H2,1-3H3
• InChI Key： XQSXBGWZACKPCI-UHFFFAOYSA-N
• SMILES： N1(CCC(C1)N)C1CCC(C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine

1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine: A Comprehensive Overview

1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine, also known by its CAS number 755730-01-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development, material science, and organic synthesis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine comprises a pyrrolidine ring fused with a cyclohexane ring, where the cyclohexane ring is substituted with a tert-butyl group at the 4-position. The pyrrolidine ring contains an amine group at the 3-position, which contributes to its unique reactivity and functional properties. This structure makes the compound highly versatile, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of tert-butyl substituents in modulating the physical and chemical properties of organic compounds. The presence of a bulky tert-butyl group in 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine imparts steric hindrance, which can influence the compound's solubility, stability, and reactivity. This feature is particularly valuable in drug design, where steric effects play a crucial role in determining bioavailability and efficacy.

The synthesis of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine typically involves multi-step organic reactions. One common approach includes the alkylation of pyrrolidine derivatives followed by substitution or coupling reactions to introduce the tert-butylcyclohexane moiety. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically enriched versions of this compound, which are highly desirable for pharmacological studies.

In terms of applications, 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine has shown promise as a building block in medicinal chemistry. Its amine functionality makes it suitable for forming peptide bonds or other nitrogen-containing structures, which are essential components of many bioactive molecules. Additionally, the compound's rigid structure can serve as a scaffold for designing small-molecule inhibitors targeting specific proteins or enzymes.

Recent research has also explored the use of tert-butylcyclohexane-based compounds in polymer science. The bulky tert-butyl group can influence the physical properties of polymers, such as their melting point and mechanical strength. By incorporating 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine into polymer backbones or side chains, scientists aim to develop materials with enhanced durability and functionality.

The pharmacological potential of 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine is another area of active investigation. Preclinical studies suggest that this compound may exhibit activity against certain disease targets, such as cancer or neurodegenerative disorders. Its ability to cross cellular membranes due to its lipophilic nature could make it an effective drug candidate for treating conditions requiring targeted delivery.

In conclusion, CAS No 755730-01-9, or 1-(4-(Tert-butyl)cyclohexyl)pyrrolidin-3-amine, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and pharmacological research, positions it as a key player in future innovations within chemistry and medicine.